Cas no 5117-44-2 (2-pyrazin-2-ylacetonitrile)
2-pyrazin-2-ylacetonitrile structure
Product Name:2-pyrazin-2-ylacetonitrile
CAS No:5117-44-2
MF:C6H5N3
MW:119.124000310898
MDL:MFCD10697794
CID:821435
PubChem ID:12782906
Update Time:2025-04-19
2-pyrazin-2-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazineacetonitrile
- 2-(PYRAZIN-2-YL)ACETONITRILE
- 2-pyrazin-2-ylacetonitrile
- 2-Pyrazinyl acetonitrile
- Pyrazin-2-yl-acetonitrile
- CS-0053750
- DB-071315
- (Pyrazin-2-yl)acetonitrile
- SCHEMBL3680699
- AS-35428
- SY138489
- AKOS012506218
- Pyrazineacetonitrile
- PB16294
- DTXSID60509761
- pyrazinylacetonitrile
- 2-Pyrazineacetonitrile;Pyrazineacetonitrile
- MFCD10697794
- 5117-44-2
- IMDVGMNGUNXHQJ-UHFFFAOYSA-N
- 2-pyrazinylacetonitrile
- Z1098233793
- PYRAZIN-2-YLACETONITRILE
- EN300-102336
-
- MDL： MFCD10697794
- Inchi： 1S/C6H5N3/c7-2-1-6-5-8-3-4-9-6/h3-5H,1H2
- InChI Key： IMDVGMNGUNXHQJ-UHFFFAOYSA-N
- SMILES： N1C=CN=CC=1CC#N
Computed Properties
- Exact Mass: 119.048347172g/mol
- Monoisotopic Mass: 119.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 49.6Ų
2-pyrazin-2-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228123-250mg |
2-(Pyrazin-2-yl)acetonitrile |
5117-44-2 | 95% | 250mg |
￡146.00 | 2022-02-28 | |
| Fluorochem | 228123-1g |
2-(Pyrazin-2-yl)acetonitrile |
5117-44-2 | 95% | 1g |
￡363.00 | 2022-02-28 | |
| Fluorochem | 228123-5g |
2-(Pyrazin-2-yl)acetonitrile |
5117-44-2 | 95% | 5g |
￡1086.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QV425-200mg |
2-pyrazin-2-ylacetonitrile |
5117-44-2 | 97% | 200mg |
895.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QV425-50mg |
2-pyrazin-2-ylacetonitrile |
5117-44-2 | 97% | 50mg |
357.0CNY | 2021-07-14 | |
| Chemenu | CM125527-100mg |
2-(pyrazin-2-yl)acetonitrile |
5117-44-2 | 95%+ | 100mg |
$145 | 2021-08-05 | |
| Chemenu | CM125527-250mg |
2-(pyrazin-2-yl)acetonitrile |
5117-44-2 | 95%+ | 250mg |
$248 | 2021-08-05 | |
| Chemenu | CM125527-1g |
2-(pyrazin-2-yl)acetonitrile |
5117-44-2 | 95%+ | 1g |
$715 | 2021-08-05 | |
| TRC | P993388-25mg |
2-(pyrazin-2-yl)acetonitrile |
5117-44-2 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P993388-50mg |
2-(pyrazin-2-yl)acetonitrile |
5117-44-2 | 50mg |
$ 95.00 | 2022-06-02 |
2-pyrazin-2-ylacetonitrile Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5117-44-2 (2-pyrazin-2-ylacetonitrile) Related Products
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- 18502-05-1(2-(1H-Imidazol-4-yl)acetonitrile)
- 1392-50-3(2-Ethylpyrazine)
- 32741-11-0(tert-butylpyrazine)
- 13360-64-0(2-Ethyl-5-methylpyrazine)
- 13925-03-6(2-Ethyl-6-methylpyrazine)
- 13067-27-1(2,6-diethylpyrazine)
- 13238-84-1(2,5-Diethylpyrazine)
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